Cas no 837427-86-8 (Ethyl (2-Azidoethoxy)aceto-2-(2-chlorophenylmethlene)acetate)

• Product Name: Ethyl (2-Azidoethoxy)aceto-2-(2-chlorophenylmethlene)acetate
• CAS No: 837427-86-8
• MF: C₁₅H₁₆ClN₃O₄
• MW: 337.758242607117
• CID: 989037
• PubChem ID: 29979675
• Update Time: 2025-11-05

Ethyl (2-Azidoethoxy)aceto-2-(2-chlorophenylmethlene)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl (2-Azidoethoxy)aceto-2-(2-chlorophenylmethlene)acetate
• 4-(2-azido-ethoxy)-2-(2-chloro-benzylidene)-3-oxo-butyric acid ethyl ester
• 837427-86-8
• Ethyl(2-azidoethoxy)aceto-2-(2-chlorophenylmethlene)acetate
• 2-Methyl-1H-benzimidazole; 2-Methyl-benzimidazole; 2-Methylbenzoimidazole; NSC 6500

• Inchi： 1S/C15H16ClN3O4/c1-2-23-15(21)12(9-11-5-3-4-6-13(11)16)14(20)10-22-8-7-18-19-17/h3-6,9H,2,7-8,10H2,1H3/b12-9-
• InChI Key： HQXNJWVJUXHPTB-XFXZXTDPSA-N
• SMILES： ClC1C=CC=CC=1/C=C(\C(=O)OCC)/C(COCCN=[N+]=[N-])=O

Computed Properties

• Exact Mass: 337.08300
• Monoisotopic Mass: 337.0829337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67Ų

Experimental Properties

• Melting Point: 143-145°C
• PSA: 102.35000
• LogP: 2.63526

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on Ethyl (2-Azidoethoxy)aceto-2-(2-chlorophenylmethlene)acetate

Comprehensive Overview of Ethyl (2-Azidoethoxy)aceto-2-(2-chlorophenylmethlene)acetate (CAS No. 837427-86-8)

Ethyl (2-Azidoethoxy)aceto-2-(2-chlorophenylmethlene)acetate (CAS No. 837427-86-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative features a unique combination of functional groups, including an azidoethoxy moiety and a chlorophenylmethlene unit, which contribute to its versatile reactivity and potential applications. Researchers are increasingly exploring its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds and small-molecule drugs.

The molecular structure of Ethyl (2-Azidoethoxy)aceto-2-(2-chlorophenylmethlene)acetate makes it particularly valuable in click chemistry applications. The presence of the azide group allows for efficient cycloaddition reactions with alkynes, a process widely utilized in bioconjugation and materials science. Recent studies highlight its utility in creating triazole-linked derivatives, which are crucial for drug discovery programs targeting various diseases. This aligns with current trends in medicinal chemistry, where researchers seek efficient methods to generate molecular diversity.

From a synthetic chemistry perspective, CAS 837427-86-8 demonstrates interesting reactivity patterns due to its α,β-unsaturated ester functionality. This feature enables participation in Michael addition reactions and other nucleophilic transformations, making it a versatile building block for complex organic frameworks. The 2-chlorophenyl substituent further enhances its potential as a precursor for aryl-substituted compounds, which are prevalent in many pharmaceutical agents.

The compound's physicochemical properties have been the subject of recent investigations. With a molecular weight of approximately 323.75 g/mol, Ethyl (2-Azidoethoxy)aceto-2-(2-chlorophenylmethlene)acetate typically appears as a pale yellow to colorless liquid at room temperature. Its solubility profile shows good compatibility with common organic solvents such as dichloromethane, ethyl acetate, and acetonitrile, while being sparingly soluble in water. These characteristics make it particularly suitable for organic synthesis under various reaction conditions.

In the context of current green chemistry initiatives, researchers are exploring more sustainable approaches to utilize CAS 837427-86-8 in synthetic pathways. Recent publications discuss its application in catalyst-free reactions and microwave-assisted synthesis, addressing the growing demand for environmentally friendly chemical processes. This aligns with the pharmaceutical industry's push toward atom-economical transformations and reduced waste generation.

The safety profile of Ethyl (2-Azidoethoxy)aceto-2-(2-chlorophenylmethlene)acetate warrants careful consideration in laboratory settings. While not classified as hazardous under standard regulations, proper handling procedures should be followed due to the presence of the azido group, which may exhibit sensitivity under certain conditions. Researchers are advised to conduct stability studies and implement appropriate safety measures when working with this compound.

Market analysis indicates growing demand for CAS 837427-86-8 among contract research organizations and academic institutions. The compound's versatility as a multifunctional building block has positioned it as a valuable asset in combinatorial chemistry libraries. Suppliers have reported increased inquiries, particularly from research groups focused on fragment-based drug discovery and peptide mimetics development.

Recent patent literature reveals innovative applications of Ethyl (2-Azidoethoxy)aceto-2-(2-chlorophenylmethlene)acetate in material science. Several filings describe its incorporation into functional polymers and surface modification agents, expanding its utility beyond traditional organic synthesis. These developments reflect the compound's potential in emerging fields such as smart materials and nanotechnology.

Analytical characterization of CAS 837427-86-8 typically involves standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound exhibits distinctive spectral features that facilitate its identification and purity assessment. Quality control protocols emphasize the importance of monitoring azide content and isomeric purity to ensure consistent performance in synthetic applications.

Looking ahead, the scientific community anticipates expanded applications for Ethyl (2-Azidoethoxy)aceto-2-(2-chlorophenylmethlene)acetate in diverse research areas. Its unique structural features continue to inspire novel synthetic strategies, particularly in the design of targeted molecular probes and bioorthogonal reagents. As synthetic methodologies evolve, this compound is expected to play an increasingly important role in advancing chemical biology and therapeutic development.